Cas no 1547965-94-5 (1-methyl-3-(trifluoromethyl)-1H-1,2,4-triazole-5-carbaldehyde)

• Product Name: 1-methyl-3-(trifluoromethyl)-1H-1,2,4-triazole-5-carbaldehyde
• CAS No: 1547965-94-5
• MF: C₅H₄F₃N₃O
• MW: 179.099970817566
• MDL: MFCD28638905
• CID: 5465575
• PubChem ID: 84033070
• Update Time: 2023-08-29

1-methyl-3-(trifluoromethyl)-1H-1,2,4-triazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Z3243083753
• 1-methyl-3-(trifluoromethyl)-1H-1,2,4-triazole-5-carbaldehyde

• MDL： MFCD28638905
• Inchi： 1S/C5H4F3N3O/c1-11-3(2-12)9-4(10-11)5(6,7)8/h2H,1H3
• InChI Key： KHEGIWRXKYXWNL-UHFFFAOYSA-N
• SMILES： FC(C1N=C(C=O)N(C)N=1)(F)F

Computed Properties

• Exact Mass: 179.03064625 g/mol
• Monoisotopic Mass: 179.03064625 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 47.8
• Molecular Weight: 179.10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes